1-Methylindole
Overview
Description
1-Methylindole is an organic compound that appears as a deep yellow viscous liquid with a very strong unpleasant odor . It has the chemical formula C9H9N . This compound is used in chemical synthesis and has been utilized to synthesize pyrrolidine analogues, PET imaging agents, and anticancer agents .
Synthesis Analysis
1-Methylindole is a reagent used in chemical synthesis . It has been used in the development of efficient synthetic methods for the synthesis of target compounds . Additionally, it undergoes Au (III)/TPPMS-catalyzed benzylation reaction with benzhydryl and benzylic alcohols .
Molecular Structure Analysis
The molecular formula of 1-Methylindole is C9H9N . The average mass is 131.174 Da and the monoisotopic mass is 131.073502 Da . The InChI is 1S/C9H9N/c1-10-7-6-8-4-2-3-5-9(8)10/h2-7H,1H3 . The canonical SMILES is CN1C=CC2=CC=CC=C21 .
Chemical Reactions Analysis
1-Methylindole has been used in various chemical reactions. For instance, it reacts with diethyl azodicarboxylate . It also undergoes Au (III)/TPPMS-catalyzed benzylation reaction with benzhydryl and benzylic alcohols .
Physical And Chemical Properties Analysis
1-Methylindole has a density of 1.0±0.1 g/cm3 . Its boiling point is 239.4±9.0 °C at 760 mmHg . The vapor pressure is 0.1±0.5 mmHg at 25°C . The enthalpy of vaporization is 45.7±3.0 kJ/mol . The flash point is 98.6±18.7 °C . The index of refraction is 1.570 . The molar refractivity is 42.7±0.5 cm3 . The polar surface area is 5 Å2 . The polarizability is 16.9±0.5 10-24 cm3 . The surface tension is 36.1±7.0 dyne/cm . The molar volume is 130.1±7.0 cm3 .
Scientific Research Applications
Synthesis of Indole Derivatives
- Scientific Field: Organic Chemistry
- Application Summary: 1-Methylindole is used in the synthesis of indole derivatives, which are significant heterocyclic systems in natural products and drugs . These derivatives play a crucial role in cell biology and have been used for the treatment of various disorders in the human body .
- Methods of Application: The Fischer indole synthesis method is commonly used, which involves the reaction of optically active cyclohexanone and phenylhydrazine hydrochloride using methanesulfonic acid under reflux in methanol . This results in the formation of a tricyclic indole .
- Results or Outcomes: The synthesis process yields the corresponding tricyclic indole in good yield (84% yield) .
Determination of Association Constant for Electron-Donor-Acceptor Complexes
- Scientific Field: Physical Chemistry
- Application Summary: 1-Methylindole is used for determining the association constant for electron-donor-acceptor complexes with 1-(2,4,6-trinitrophenyl)propan-2-one .
- Methods of Application: The specific experimental procedures and technical details for this application are not provided in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
Preparation of Polycyclic Derivatives of Indoles
- Scientific Field: Organic Chemistry
- Application Summary: 1-Methylindole acts as a reactant for the preparation of polycyclic derivatives of indoles .
- Methods of Application: The specific experimental procedures and technical details for this application are not provided in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
Detection of Indole in Complex Biological Samples
- Scientific Field: Microbiology
- Application Summary: Indole, a bacterial product of tryptophan degradation, has important applications in the pharmaceutical industry and is a biomarker in biological and clinical specimens . 1-Methylindole is used in a specific assay to quantitate indole in complex biological samples .
- Methods of Application: The method involves a specific reaction between unsubstituted indole and hydroxylamine . This method is sensitive, specific, and rapid for measuring indole in complex biological samples such as fecal samples and bacterial cultures .
- Results or Outcomes: The mean and median fecal indole concentrations from 53 healthy adults were found to be 2.59 mM and 2.73 mM, respectively .
Preparation of Pharmaceutically Active 2-Oxo-1-Pyrrolidine Analogues
- Scientific Field: Pharmaceutical Chemistry
- Application Summary: 1-Methylindole is used as a reactant for the preparation of pharmaceutically active 2-oxo-1-pyrrolidine analogues .
- Methods of Application: The specific experimental procedures and technical details for this application are not provided in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
Synthesis of Indole-Containing Compounds in Water
- Scientific Field: Green Chemistry
- Application Summary: 1-Methylindole is used in the synthesis of indole and its derivatives in water . This method is environmentally friendly and holds great potential to produce libraries of such compounds in water .
- Methods of Application: The specific experimental procedures and technical details for this application are not provided in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
Synthesis of Biologically Active Compounds
- Scientific Field: Medicinal Chemistry
- Application Summary: 1-Methylindole is used in the synthesis of indole derivatives that have attracted increasing attention in recent years for their biological activity . These compounds are used for the treatment of cancer cells, microbes, and different types of disorders in the human body .
- Methods of Application: The specific experimental procedures and technical details for this application are not provided in the source .
- Results or Outcomes: The outcomes of this application are not specified in the source .
Safety And Hazards
1-Methylindole is an irritating, potentially toxic organic compound . It is advised to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes . Use of personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation are recommended when handling this compound .
properties
IUPAC Name |
1-methylindole | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N/c1-10-7-6-8-4-2-3-5-9(8)10/h2-7H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLRHMMGNCXNXJL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CC2=CC=CC=C21 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3060534 | |
Record name | 1H-Indole, 1-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3060534 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
131.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow liquid with a stench; [Alfa Aesar MSDS] | |
Record name | 1-Methylindole | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/10210 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Vapor Pressure |
0.05 [mmHg] | |
Record name | 1-Methylindole | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/10210 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
1-Methylindole | |
CAS RN |
603-76-9 | |
Record name | 1-Methylindole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=603-76-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Methylindole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000603769 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1-METHYLINDOLE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=212534 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1H-Indole, 1-methyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1H-Indole, 1-methyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID3060534 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-methylindole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.143 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-METHYLINDOLE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8H698ROJ5F | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Model | Template_relevance |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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